1-(2-(2-Isobutoxy-ethoxy)-ethoxy)-nonane
Description
1-(2-(2-Isobutoxy-ethoxy)-ethoxy)-nonane (CAS 101791-79-1) is a branched polyether compound with a nonane backbone and an oligo(ethylene glycol) chain substituted with an isobutoxy group. Its molecular formula is C17H36O3 (MW: 288.47 g/mol), featuring a hydrophobic nonane chain and hydrophilic ethoxy-isobutoxy segments, making it suitable for applications in surfactants, phase-transfer catalysts, or non-viral gene delivery systems .
Properties
CAS No. |
101791-79-1 |
|---|---|
Molecular Formula |
C17H36O3 |
Molecular Weight |
288.5 g/mol |
IUPAC Name |
1-[2-[2-(2-methylpropoxy)ethoxy]ethoxy]nonane |
InChI |
InChI=1S/C17H36O3/c1-4-5-6-7-8-9-10-11-18-12-13-19-14-15-20-16-17(2)3/h17H,4-16H2,1-3H3 |
InChI Key |
HBPMTSHHBKUUNM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCOCCOCCOCC(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs and Molecular Properties
The compound belongs to a family of polyether derivatives with varying alkoxy substituents and chain lengths. Key analogs include:
| Compound Name | CAS Number | Molecular Formula | Molecular Weight (g/mol) | Key Structural Difference |
|---|---|---|---|---|
| 1-(2-(2-Isobutoxy-ethoxy)-ethoxy)-nonane | 101791-79-1 | C17H36O3 | 288.47 | Isobutoxy branch |
| 1-(2-(2-Butoxy-ethoxy)-ethoxy)-nonane | 101791-78-0 | C17H36O3 | 288.47 | Butoxy (linear C4) instead of isobutoxy |
| 1-(2-Hexyloxy-ethoxy)-nonane | 93658-38-9 | C17H36O3 | 288.47 | Hexyloxy (C6) chain |
| 1-[2-[2-(1-Methylethoxy)ethoxy]ethoxy]-butane | 25961-88-0 | C11H24O3 | 204.31 | Shorter nonane backbone (butane) |
Key Observations :
Physicochemical Properties
- Solubility : The isobutoxy derivative likely exhibits moderate solubility in polar solvents (e.g., acetone, dichloromethane) but lower water solubility compared to unsubstituted ethoxy analogs .
- Thermal Stability: Polyethers with branched chains generally have higher thermal stability than linear analogs. For example, 1-(2-(2-butoxy-ethoxy)-ethoxy)-nonane (CAS 101791-78-0) may decompose at lower temperatures due to weaker van der Waals interactions .
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